Cas no 53392-80-6 (Methyl 4,4,4-trifluoro-2-(trifluoromethyl)butanoate)
53392-80-6 structure
Product Name:Methyl 4,4,4-trifluoro-2-(trifluoromethyl)butanoate
CAS No:53392-80-6
MF:C6H6F6O2
MW:224.101063251495
CID:2830726
PubChem ID:23236316
Update Time:2025-04-21
Methyl 4,4,4-trifluoro-2-(trifluoromethyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,4,4-trifluoro-2-(trifluoromethyl)butanoate
- 53392-80-6
- LROFEOMEAWUVKC-UHFFFAOYSA-N
- DTXCID70582181
- DTXSID50631429
-
- Inchi: 1S/C6H6F6O2/c1-14-4(13)3(6(10,11)12)2-5(7,8)9/h3H,2H2,1H3
- InChI Key: LROFEOMEAWUVKC-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)OC)CC(F)(F)F)(F)F
Computed Properties
- Exact Mass: 224.02719840Da
- Monoisotopic Mass: 224.02719840Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Methyl 4,4,4-trifluoro-2-(trifluoromethyl)butanoate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
53392-80-6 (Methyl 4,4,4-trifluoro-2-(trifluoromethyl)butanoate) Related Products
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